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Introduction
AZD5718 is a potent and reversible inhibitor of 5-lipoxygenase-activating protein (FLAP), a key

protein in the biosynthesis of leukotrienes.[1] Leukotrienes are pro-inflammatory lipid mediators

implicated in a variety of inflammatory diseases. By inhibiting FLAP, AZD5718 effectively

suppresses the production of leukotrienes, including Leukotriene B4 (LTB4), offering a

promising therapeutic strategy for conditions such as coronary artery disease.[2][3] These

application notes provide a summary of the preclinical dose-response relationship of AZD5718
and detailed protocols for key in vivo pharmacodynamic assays.

Understanding the dose-response relationship of a drug candidate in preclinical models is

crucial for predicting its therapeutic window and designing early-phase clinical trials. Preclinical

studies with AZD5718 have demonstrated a clear concentration-dependent inhibition of

leukotriene production.[1] Notably, AZD5718 shows species-specific activity, with potent

inhibition observed in dogs, rabbits, and humans, but inactivity in rats and mice.[1]
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Data Presentation: In Vivo Dose-Response of
AZD5718 in Beagle Dogs
Oral administration of AZD5718 to healthy beagle dogs resulted in a concentration-dependent

inhibition of LTB4 production in whole blood. The following table summarizes the dose-

response data from a preclinical study involving repeat oral administration for three consecutive

days.

Oral Dose (mg/kg)
Maximum Inhibition of
LTB4 Production

Time to Maximum
Inhibition

0.02 >90% 2.5 - 9 hours

0.09 >90% 2.5 - 9 hours

0.2 >90% 2.5 - 9 hours

Data compiled from studies on repeated once-daily oral administration of AZD5718 for 3

consecutive days in beagle dogs. The production of LTB4 returned toward baseline prior to the

second dose, indicating a reversible inhibition of FLAP.[2]

Key Preclinical Findings
In Vitro Potency: AZD5718 inhibits LTB4 production in human whole blood in vitro with an

IC50 of 0.039 µmol/L and a maximum effect of over 95%.[1]

Species Selectivity: The inhibitory activity of AZD5718 on leukotriene production is observed

in dog and rabbit blood with similar potency to humans. However, it is inactive in rat and

mouse blood.[1]

Canine Model: Single and repeat oral administration of AZD5718 in healthy beagle dogs led

to a concentration-dependent inhibition of LTB4 production in blood and a significant

reduction in urinary leukotriene E4 (LTE4) levels.[1]

Rabbit Model: Intravenous administration of AZD5718 to rabbits resulted in a concentration-

dependent decrease in LTB4 production and inhibition of LTC4 production in the blood.[1]
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Experimental Protocols
Protocol 1: Ex Vivo Leukotriene B4 (LTB4) Production in
Whole Blood
This protocol describes the ex vivo stimulation of whole blood to measure the inhibitory effect of

AZD5718 on LTB4 production.

Materials:

Freshly collected whole blood (e.g., from beagle dogs) in heparinized tubes.

Calcium Ionophore A23187 (e.g., from Sigma-Aldrich).

Phosphate Buffered Saline (PBS).

Methanol or other suitable solvent for protein precipitation.

Internal standard (e.g., LTB4-d4).

LTB4 ELISA kit or LC-MS/MS system.

Procedure:

Blood Collection: Collect whole blood from the test subjects (e.g., beagle dogs) at various

time points after the administration of AZD5718 or a placebo.

Stimulation: Aliquot the whole blood into microcentrifuge tubes. Stimulate the blood with a

calcium ionophore, such as A23187 (final concentration typically 10-50 µM), to induce LTB4

production. Incubate at 37°C for a specified period (e.g., 30 minutes).

Termination of Reaction: Stop the reaction by adding a cold solvent like methanol to

precipitate proteins and placing the samples on ice.

Sample Processing: Centrifuge the samples to pellet the precipitated proteins. Collect the

supernatant for analysis.
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LTB4 Quantification: Analyze the LTB4 concentration in the supernatant using a validated

method such as a competitive enzyme-linked immunosorbent assay (ELISA) or liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

Data Analysis: Calculate the percentage of inhibition of LTB4 production at each dose and

time point relative to the vehicle-treated control group.

Protocol 2: Measurement of Urinary Leukotriene E4
(LTE4)
This protocol outlines the procedure for quantifying the levels of the stable leukotriene

metabolite LTE4 in urine.

Materials:

Urine samples collected from preclinical models.

Solid-phase extraction (SPE) cartridges (e.g., C18).

Methanol, water, and other solvents for SPE.

Internal standard (e.g., LTE4-d5).

LTE4 ELISA kit or LC-MS/MS system.

Procedure:

Urine Collection: Collect urine samples from the test subjects at predetermined intervals

following the administration of AZD5718 or a placebo. Store samples at -80°C until analysis.

Sample Preparation: Thaw the urine samples. Add an internal standard to each sample.

Solid-Phase Extraction (SPE): Condition the SPE cartridges according to the manufacturer's

instructions. Load the urine samples onto the cartridges. Wash the cartridges to remove

interfering substances. Elute the LTE4 using an appropriate solvent.

Sample Concentration: Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase used for the analytical method.
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LTE4 Quantification: Analyze the LTE4 concentration using a validated method such as

ELISA or LC-MS/MS.

Data Normalization: To account for variations in urine dilution, normalize the LTE4

concentration to the creatinine concentration in the same urine sample.

Data Analysis: Determine the change in urinary LTE4 levels in the AZD5718-treated groups

compared to the placebo group.
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Caption: Mechanism of action of AZD5718 in the leukotriene biosynthesis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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